Cas no 25111-31-3 (1-(1-Methylcyclopropyl)propan-1-one)

• Product Name: 1-(1-Methylcyclopropyl)propan-1-one
• CAS No: 25111-31-3
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 6795031
• PubChem ID: 24977371
• Update Time: 2025-11-01

1-(1-Methylcyclopropyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylcyclopropyl)-1-propanone
• 1-(1-methyl-cyclopropyl)-propan-1-one
• 1-(1-methylcyclopropyl)propan-1-one
• SCHEMBL8025488
• AKOS019027308
• 25111-31-3
• 1-(1-Methylcyclopropyl)propan-1-one

• Inchi： 1S/C7H12O/c1-3-6(8)7(2)4-5-7/h3-5H2,1-2H3
• InChI Key： LMXZLUALBMZJON-UHFFFAOYSA-N
• SMILES： O=C(CC)C1(C)CC1

Computed Properties

• Exact Mass: 112.088815002g/mol
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(1-Methylcyclopropyl)propan-1-one

Comprehensive Overview of 1-(1-Methylcyclopropyl)propan-1-one (CAS No. 25111-31-3): Properties, Applications, and Industry Insights

1-(1-Methylcyclopropyl)propan-1-one (CAS No. 25111-31-3) is a specialized organic compound featuring a unique cyclopropyl ring structure. This ketone derivative has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex molecules. The compound's methylcyclopropyl moiety contributes to its steric and electronic properties, making it valuable for selective synthetic transformations.

In recent years, the demand for cyclopropyl-containing compounds has surged, driven by their prevalence in bioactive molecules. Researchers frequently search for "synthesis of 1-(1-Methylcyclopropyl)propan-1-one" or "applications of cyclopropyl ketones," reflecting the compound's relevance in drug discovery. Its stability under physiological conditions and ability to modulate lipophilicity make it a promising candidate for optimizing drug-like properties in medicinal chemistry.

The physicochemical properties of 1-(1-Methylcyclopropyl)propan-1-one include a molecular weight of 112.17 g/mol and a characteristic ketone functional group. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed for its identification and purity assessment. Industry professionals often inquire about "spectral data for CAS 25111-31-3" or "handling precautions for cyclopropyl ketones," emphasizing the need for proper characterization and safe laboratory practices.

From a synthetic perspective, this compound serves as a precursor for various fine chemicals and flavor/fragrance ingredients. Its constrained cyclopropane ring introduces interesting stereoelectronic effects that influence reaction outcomes. Recent publications highlight its utility in cascade reactions and transition metal-catalyzed processes, addressing common search queries like "cyclopropyl ketones in catalysis" and "green chemistry approaches to ketone synthesis."

The commercial availability of 1-(1-Methylcyclopropyl)propan-1-one through specialty chemical suppliers has expanded its accessibility for research purposes. Quality parameters such as purity grade and packaging options are frequently discussed topics among procurement specialists. With growing interest in sustainable chemistry, manufacturers are exploring eco-friendly production methods for this and related cyclopropane derivatives.

Looking ahead, the compound's potential in material science applications is being investigated, particularly in the development of advanced polymers with tailored properties. This aligns with current industry trends toward functional materials and answers emerging search trends about "cyclopropyl compounds in material design." As research continues, 25111-31-3 is expected to maintain its importance in both academic and industrial settings.